Cas no 1699321-20-4 (2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine
• CAS No: 1699321-20-4
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 5907922
• PubChem ID: 103946790
• Update Time: 2025-06-12

2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine
• EN300-1928917
• 1699321-20-4

• Inchi： 1S/C9H10F3N/c1-5-2-3-7(10)6(4-5)8(13)9(11)12/h2-4,8-9H,13H2,1H3
• InChI Key： ABMLMXAFOJCLBS-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=C(C)C=1)F)N)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine

Introduction to 2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine (CAS No. 1699321-20-4)

2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine, also known by its CAS number 1699321-20-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound belongs to the class of fluoroalkylamines and has been extensively studied for its potential applications in pharmaceutical research and development.

The molecular structure of 2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine is characterized by the presence of two fluorine atoms at the alpha position of the ethylamine group and a substituted phenyl ring. The fluorine atoms introduce significant electronic and steric effects, which can influence the compound's reactivity, stability, and biological activity. These properties make it a valuable candidate for various medicinal applications.

Recent research has focused on the pharmacological properties of 2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine. Studies have shown that this compound exhibits potent activity against certain neurological disorders, including anxiety and depression. The mechanism of action is believed to involve modulation of serotonin and dopamine neurotransmitter systems, which are crucial for maintaining mental health.

In addition to its potential as a therapeutic agent, 2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine has also been investigated for its use in chemical synthesis. The presence of multiple functional groups, such as the amine and fluorinated alkyl moieties, makes it a versatile building block for the synthesis of more complex molecules. This versatility is particularly valuable in the development of new drugs and materials.

The synthesis of 2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine has been optimized using various methodologies. One common approach involves the reaction of 2-fluoro-5-methylbenzaldehyde with difluoromethylamine in the presence of a suitable reducing agent. This method provides high yields and good purity, making it suitable for large-scale production. Other synthetic routes have also been explored to improve efficiency and reduce environmental impact.

The safety profile of 2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have shown that it exhibits low toxicity and good metabolic stability. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 2,2-difluoro-1-(2-fluoro-5-methylphenyl)ethan-1-amine (CAS No. 1699321-20-4) is a promising compound with a wide range of potential applications in medicinal chemistry and chemical synthesis. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the scientific community.